Cas no 483283-17-6 (5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with methoxyphenyl groups and a thiol functional group. This structure imparts potential utility in medicinal chemistry and materials science, particularly as a building block for pharmacologically active molecules or metal-chelating agents. The presence of methoxy groups enhances solubility and electronic properties, while the thiol moiety offers reactivity for further derivatization or coordination chemistry. Its well-defined molecular architecture makes it suitable for applications in drug discovery, catalysis, or as a ligand in coordination complexes. The compound's stability and synthetic accessibility further contribute to its value in research and industrial applications.
5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol structure
483283-17-6 structure
Product Name:5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:483283-17-6
MF:C16H15N3O2S
MW:313.374202013016
MDL:MFCD02246710
CID:1078889
PubChem ID:854613
Update Time:2025-11-06

5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • 4-(4-METHOXY-PHENYL)-5-(2-METHOXY-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 4-(4-methoxyphenyl)-5-(2-methoxyphenyl)-4H-[1,2,4]triazol-3-thiol
    • EN300-08499
    • MG-0203
    • Oprea1_047785
    • AKOS000268577
    • 483283-17-6
    • ASN 02563540
    • MFCD02246710
    • SCHEMBL931243
    • IHLIHENNNHQHAE-UHFFFAOYSA-N
    • 3-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
    • Z56943712
    • SCHEMBL8931026
    • CS-0221171
    • G29183
    • CCG-277187
    • MDL: MFCD02246710
    • Inchi: 1S/C16H15N3O2S/c1-20-12-9-7-11(8-10-12)19-15(17-18-16(19)22)13-5-3-4-6-14(13)21-2/h3-10H,1-2H3,(H,18,22)
    • InChI Key: IHLIHENNNHQHAE-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC=CC=2OC)N1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 313.08849790g/mol
  • Monoisotopic Mass: 313.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.2Ų

5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Research Brief on 5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 483283-17-6)

The compound 5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 483283-17-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its unique triazole-thiol structure allows for diverse chemical modifications, making it a promising candidate for targeting various biological pathways. Researchers have explored its efficacy in inhibiting key enzymes involved in inflammatory and oxidative stress-related diseases, such as xanthine oxidase and lipoxygenase.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent antioxidant and anti-inflammatory properties in vitro. The study employed molecular docking simulations to elucidate its binding affinity with target proteins, revealing strong interactions with active sites of pro-inflammatory enzymes. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial activity. The results indicated significant inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This activity was attributed to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through mechanistic studies.

Ongoing research is also exploring the compound's pharmacokinetic properties. Preliminary data from animal models suggest favorable bioavailability and low toxicity, which are critical for advancing it to preclinical trials. However, further optimization of its solubility and metabolic stability is required to enhance its therapeutic potential.

In conclusion, 5-(2-Methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 483283-17-6) represents a promising multifunctional agent with applications in inflammation, infection, and oxidative stress-related disorders. Future studies should focus on structure-activity relationship (SAR) analyses and in vivo efficacy to accelerate its translation into clinical use.

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